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3-(1H-Imidazol-5-YL)propan-1-

amine hcl

Cat. No.: B561410 Get Quote

Introduction

Imidazole derivatives are a prominent class of heterocyclic compounds widely recognized for

their broad spectrum of biological activities, making them a cornerstone in the development of

new antimicrobial and antifungal agents.[1][2] Clinically significant drugs such as miconazole,

clotrimazole, and ketoconazole feature the imidazole scaffold and are extensively used to treat

fungal infections.[3][4] Their primary mechanism of action involves the inhibition of ergosterol

biosynthesis, a crucial component of the fungal cell membrane, leading to disrupted membrane

integrity and cell death.[5][6][7] This document provides detailed protocols for two standard

assays used to screen and quantify the efficacy of novel imidazole compounds: the Broth

Microdilution assay for determining Minimum Inhibitory Concentration (MIC) and the Agar Disk

Diffusion assay for assessing the zone of inhibition.

Mechanism of Action: Inhibition of Ergosterol
Biosynthesis
The primary antifungal action of imidazole compounds is the inhibition of the cytochrome P450-

dependent enzyme, lanosterol 14-α-demethylase.[8] This enzyme is critical in the biosynthesis

of ergosterol, the main sterol in fungal cell membranes.[5][9] By blocking this step, imidazoles

cause a depletion of ergosterol and an accumulation of toxic methylated sterol precursors,
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which alters the structure and function of the fungal cell membrane, ultimately inhibiting fungal

growth.[5][6][9]
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Start

Prepare & Standardize
Microbial Inoculum

(0.5 McFarland)

Inoculate Wells with
Standardized Microbe

Prepare 96-Well Plate
(Broth Medium)

Perform 2-Fold Serial Dilution
of Imidazole Compound

Include Growth &
Sterility Controls

Incubate Plate
(e.g., 24-48h at 37°C)

Visually Inspect for Growth
or Use Plate Reader

Determine MIC Value
(Lowest concentration
with no visible growth)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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